Cas no 1019442-90-0 (7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine)
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine Chemical and Physical Properties
Names and Identifiers
-
- 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine
-
- Inchi: 1S/C10H9NO2S/c14-7-11-8-2-3-9-10(6-8)13-5-1-4-12-9/h2-3,6H,1,4-5H2
- InChI Key: ANICTJCZERDZGN-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(N=C=S)C=C2OCCC1
Computed Properties
- Exact Mass: 207.0354g/mol
- Monoisotopic Mass: 207.0354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 207.25g/mol
- XLogP3: 3.2
- Topological Polar Surface Area: 62.9Ų
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B452295-25mg |
7-Isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 25mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B452295-50mg |
7-Isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 50mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B452295-250mg |
7-Isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 250mg |
$ 320.00 | 2022-06-01 | ||
| Enamine | EN300-66553-0.05g |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 95% | 0.05g |
$66.0 | 2023-02-13 | |
| Enamine | EN300-66553-0.1g |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 95% | 0.1g |
$98.0 | 2023-02-13 | |
| Enamine | EN300-66553-0.25g |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 95% | 0.25g |
$142.0 | 2023-02-13 | |
| Enamine | EN300-66553-0.5g |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 95% | 0.5g |
$271.0 | 2023-02-13 | |
| Enamine | EN300-66553-1.0g |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 95% | 1.0g |
$371.0 | 2023-02-13 | |
| Enamine | EN300-66553-2.5g |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 95% | 2.5g |
$726.0 | 2023-02-13 | |
| Enamine | EN300-66553-5.0g |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine |
1019442-90-0 | 95% | 5.0g |
$1074.0 | 2023-02-13 |
7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine
Recent Advances in the Study of 7-Isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine (CAS: 1019442-90-0)
The compound 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine (CAS: 1019442-90-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the versatility of 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine as a key intermediate in the synthesis of novel bioactive molecules. The isothiocyanate functional group in this compound allows for facile conjugation with various nucleophiles, making it a valuable building block for the development of targeted therapeutics. Researchers have successfully employed this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine in modulating the activity of protein kinases implicated in cancer progression. The study revealed that these derivatives exhibit high selectivity and potency, with IC50 values in the low nanomolar range. These findings suggest that this compound could serve as a promising scaffold for the development of next-generation kinase inhibitors.
Another area of active research involves the application of 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine in the design of covalent inhibitors. The reactive isothiocyanate group enables the formation of stable covalent bonds with cysteine residues in target proteins, offering advantages in terms of prolonged target engagement and reduced off-target effects. Recent preclinical studies have shown that covalent inhibitors derived from this compound exhibit improved pharmacokinetic properties and enhanced therapeutic efficacy in animal models of disease.
Despite these promising developments, challenges remain in optimizing the physicochemical and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of compounds derived from 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine (CAS: 1019442-90-0) represents a valuable chemical entity with broad potential in drug discovery and development. The latest research underscores its utility as a versatile building block for the synthesis of bioactive molecules and highlights its promise in the design of targeted and covalent therapeutics. Future studies will likely explore its applications in additional therapeutic areas and further refine its pharmacological profile.
1019442-90-0 (7-isothiocyanato-3,4-dihydro-2H-1,5-benzodioxepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)